Cas no 23819-31-0 (Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-α-D-ribo-hexopyranoside)

• Product Name: Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-α-D-ribo-hexopyranoside
• CAS No: 23819-31-0
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 285910
• PubChem ID: 321897
• Update Time: 2025-10-29

Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-α-D-ribo-hexopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-ribo-Hexopyranoside, methyl3-(acetylamino)-2,3-dideoxy-4,6-O-(phenylmethylene)-
• Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-α-D-ribo-hexopyranoside
• METHYL 3-(ACETYLAMINO)-2,3-DIDEOXY-4,6-O-BENZYLIDENE-A-D-RIBO-HEXOPYRANOSIDE
• N-(6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl)acetamide
• a-Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-(phenylmethylene)-D-ribo-hexopyranoside
• Methyl 3-acetamido-4,6-O-benzylidene-2,3-dideoxy-a-D-ribo-hexopyranoside
• A-D-ribo-hexopyranoside
• NSC-294860
• FT-0671404
• 4115-63-3
• 23819-31-0
• Methyl 4,6-O-benzylidene-2,3-dideoxy-3-[(1-hydroxyethylidene)amino]hexopyranoside
• NSC-276415
• Methyl3-Acetamido-4,6-O-benzylidene-2,3-dideoxy-alpha-D-arabino-hexopyranoside
• N-(6-methoxy-2-phenyl-4, 4a, 6, 7, 8, 8a-hexahydropyrano[3, 2-d][1, 3]dioxin-8-yl)acetamide
• Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-alpha-D-ribo-hexopyranoside
• NSC294860
• Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-
• AKOS030255328
• Methyl 3-acetamido-4,6-O-benzylidene-2,3-dideoxy-alpha-D-arabino-hexopyranoside
• NSC276415
• Methyl3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-alpha-D-ribo-hexopyranoside
• DTXSID80946614
• FT-0671405

• Inchi： 1S/C16H21NO5/c1-10(18)17-12-8-14(19-2)21-13-9-20-16(22-15(12)13)11-6-4-3-5-7-11/h3-7,12-16H,8-9H2,1-2H3,(H,17,18)
• InChI Key： GDYLYTADQGGFEF-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C1COC(C1C=CC=CC=1)O2)NC(C)=O)OC

Computed Properties

• Exact Mass: 307.14200
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.02000
• LogP: 1.75760

Additional information on Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-α-D-ribo-hexopyranoside

Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-α-D-ribo-hexopyranoside: A Comprehensive Overview

Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-α-D-ribo-hexopyranoside (CAS No. 23819-31-0) is a complex organic compound with significant applications in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group attached to a hexopyranoside ring system. The presence of the acetylamino group and the benzylidene moiety further enhances its chemical versatility and biological activity.

The compound's structure is notable for its deoxy configuration at positions 2 and 3 of the hexopyranoside ring. This deoxygenation is a key feature that distinguishes it from other related compounds and plays a crucial role in its reactivity and functional properties. The benzylidene group, formed through the condensation of a benzaldehyde with a hydroxyl group, adds rigidity to the molecule and potentially influences its pharmacokinetic properties.

Recent studies have highlighted the potential of Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-α-D-ribo-hexopyranoside in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its unique structural features to enhance drug solubility and bioavailability. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as an effective carrier for poorly soluble drugs, significantly improving their therapeutic efficacy.

In addition to its role in drug delivery, this compound has shown promise in the field of enzymology. Its ability to inhibit specific enzymes, such as glycosidases, has been extensively studied. A research team from the University of California reported that Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-α-D-ribo-hexopyranoside exhibits potent inhibitory activity against β-glucosidase, making it a potential candidate for treating conditions associated with excessive glucose metabolism.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the protection of hydroxyl groups using benzaldehyde followed by acetylation at the amino position. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product.

From an environmental perspective, there is growing interest in understanding the biodegradability of Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-α-D-ribo-hexopyranoside. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions, which is advantageous for reducing its environmental footprint. However, further research is needed to fully assess its impact on ecosystems.

In conclusion, Methyl 3-(Acetylamino)-2,3-dideoxy-4,6-O-benzylidene-α-D-ribo-hexopyranoside (CAS No. 23819-31-0) is a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for drug delivery systems and enzyme inhibition studies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing medical science.